Cas no 17200-48-5 (Calcium dibenzyl dimaleate)

• Product Name: Calcium dibenzyl dimaleate
• CAS No: 17200-48-5
• MF: C₂₂H₁₈CaO₈
• MW: 450.451526165009
• CID: 232741
• Update Time: 2023-08-03

Calcium dibenzyl dimaleate Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, mono(phenylmethyl) ester, calcium salt (9CI)
• Calcium dibenzyl dimaleate
• Bis[(Z)-4-(benzyloxy)-4-oxo-2-butenoic acid] calcium salt

• Inchi： 1S/2C11H10O4.Ca/c2*12-10(13)6-7-11(14)15-8-9-4-2-1-3-5-9;/h2*1-7H,8H2,(H,12,13);/q;;+2/p-2/b2*7-6-;
• InChI Key： YDFZSTMOFBLSJC-SVDRMMRJSA-L
• SMILES： [Ca+2].O(C(/C=C\C(=O)[O-])=O)CC1C=CC=CC=1.O(C(/C=C\C(=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 246
• Topological Polar Surface Area: 133